Cas no 1185308-30-8 (5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride)

• Product Name: 5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride
• CAS No: 1185308-30-8
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 2090802
• PubChem ID: 45786865
• Update Time: 2025-08-05

5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride
• 5-methyl-2-piperidin-4-yloxypyridine,hydrochloride
• 5-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride
• 1185308-30-8
• KS-8277
• 5-methyl-2-piperidin-4-yloxypyridine;hydrochloride
• 5-Methyl-2-[(piperidin-4-yl)oxy]pyridine--hydrogen chloride (1/1)
• DTXSID00671491
• 5-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride, 98+% C11H17ClN2O, MW
• DB-306768
• 5-Methyl-2-(piperidin-4-yloxy)pyridinehydrochloride
• AKOS015940891

• MDL： MFCD09607815
• Inchi： 1S/C11H16N2O.ClH/c1-9-2-3-11(13-8-9)14-10-4-6-12-7-5-10;/h2-3,8,10,12H,4-7H2,1H3;1H
• InChI Key： CGSBDDDOZUGXOV-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C)=CN=1)C1CCNCC1

Computed Properties

• Exact Mass: 228.1029409g/mol
• Monoisotopic Mass: 228.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride

Introduction to 5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride (CAS No. 1185308-30-8)

5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride, identified by its CAS number 1185308-30-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both pyridine and piperidine moieties, which are well-documented for their role in modulating various biological pathways. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in medicinal chemistry.

The 5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride structure is characterized by a pyridine ring substituted at the 5-position with a methyl group, and at the 2-position with a piperidin-4-yloxy group. This specific arrangement of functional groups contributes to its unique chemical properties and biological interactions. The piperidinyl moiety, in particular, is known for its ability to interact with biological targets such as enzymes and receptors, which has implications for its potential use in the development of small-molecule drugs.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride. Researchers have been investigating its effects on various disease pathways, including central nervous system disorders, inflammation, and cancer. The compound's ability to modulate neurotransmitter systems has made it a focus of interest in the development of novel therapeutics for neurological conditions. Additionally, its interaction with inflammatory pathways has prompted studies into its potential as an anti-inflammatory agent.

One of the most compelling aspects of 5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride is its versatility in drug design. The combination of the pyridine and piperidine rings provides multiple sites for chemical modification, allowing chemists to tailor the molecule's properties for specific therapeutic needs. This flexibility has led to several derivative compounds being explored in preclinical studies. These studies have shown promising results in terms of efficacy and safety, paving the way for further clinical investigations.

The synthesis of 5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of a pyridine precursor followed by the introduction of the piperidinyl group through nucleophilic substitution or other coupling reactions. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility. Advanced synthetic techniques and purification methods are employed to ensure high yield and purity, which are critical for pharmaceutical applications.

The pharmacokinetic profile of 5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preliminary studies suggest that the compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate half-life, which are desirable traits for a potential drug candidate. Further studies are needed to fully characterize these properties and identify any potential metabolic pathways or interactions that could influence its clinical use.

In conclusion, 5-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride (CAS No. 1185308-30-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its ability to interact with key biological targets makes it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover more about its pharmacological properties, this compound is poised to play a significant role in future therapeutic strategies.